Sodium ditridecyl sulfosuccinate

Specification

• CAS No.: 2673-22-5
• Molecular Formula: C30H58O7S.Na; C30H58NaO7S
• Molecular Weight: 585.8 g/mol
• IUPAC Name: 1,4-dioxo-1,4-di(tridecoxy)butane-2-sulfonic acid
• Standard InChI: InChI=1S/C30H58O7S.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-36-29(31)27-28(38(33,34)35)30(32)37-26-24-22-20-18-16-14-12-10-8-6-4-2;/h28H,3-27H2,1-2H3,(H,33,34,35)
• Standard InChI Key: QQYSPMBMXXCTGQ-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCCCCCCCCOC(=O)CC(C(=O)OCCCCCCCCCCCCC)S(=O)(=O)[O-].[Na+]
• SMILES: CCCCCCCCCCCCCOC(=O)CC(C(=O)OCCCCCCCCCCCCC)S(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCCCCCCCCCCCCOC(=O)CC(C(=O)OCCCCCCCCCCCCC)S(=O)(=O)O.[Na]

Introduction

Chemical Identity and Structure

Definition and Chemical Classification

Sodium ditridecyl sulfosuccinate is formally defined as the sodium salt of the diester of tridecyl alcohol and sulfosuccinic acid. It belongs to the broader chemical family of dialkyl sulphosuccinate salts, which are diesters of 2-sulphosuccinic acid. This compound is specifically classified as an anionic surfactant, with the hydrophilic sulfonate group balanced by the lipophilic tridecyl chains.

Molecular Structure

The molecular structure of sodium ditridecyl sulfosuccinate features a central sulfosuccinic acid backbone with two tridecyl alcohol chains attached via ester linkages. The non-salt form (ditridecyl sulfosuccinate) has the molecular formula C₃₀H₅₈O₇S and a molecular weight of approximately 562.8 g/mol. When the sulfonic acid group is neutralized with sodium, it forms the sodium salt that is used in commercial applications.

Chemical Identifiers

The compound is identified by several standard chemical identifiers:

Identifier	Value
CAS Number	2673-22-5
Molecular Formula	C₃₀H₅₇NaO₇S (sodium salt)
Related Compound CAS	18271-58-4 (acid form)
Synonyms	Sodium salt of the diester of tridecyl alcohol and sulfosuccinic acid; Ditridecyl sodium sulfosuccinate

Physical and Chemical Properties

Physical Characteristics

While specific physical data for sodium ditridecyl sulfosuccinate is limited in the available literature, it can be characterized based on information from related compounds in the dialkyl sulfosuccinate family. Like other members of this family, it is likely to appear as a waxy solid or powder at room temperature. The compound's physical properties are influenced by its dual nature, having both hydrophilic and hydrophobic components.

Solubility and Stability Properties

Sodium ditridecyl sulfosuccinate exhibits solubility characteristics typical of surfactants. Based on the behavior of similar dialkyl sulfosuccinate compounds, it likely dissolves in water as well as in various organic solvents. Comparable compounds in this family show stability in acidic and neutral solutions but tend to hydrolyze in alkaline conditions. The long hydrocarbon chains (tridecyl groups) contribute to its surfactant properties while the sulfonate group provides water solubility.

Function and Applications

Surfactant Properties

Sodium ditridecyl sulfosuccinate functions through three primary surfactant mechanisms:

• As a cleansing agent, it lowers the surface tension of the stratum corneum, facilitating the removal of dirt and impurities from the skin.

• As a foam booster, it introduces gas bubbles into water, creating foam primarily for aesthetic purposes. This property is particularly valued in shampoo formulations, as it helps spread the detergent more effectively on hair. Interestingly, the compound produces more foam during the second shampoo application because sebum has an inhibiting action on bubble formation.

• As a hydrotrope, it facilitates the miscibility of compounds that are poorly soluble in water without forming micelles in the solubilization process. This solubilization occurs through hydrotrope-solute association mediated by the depression of water activity and ionic dissociation.

Application in Cosmetic Products

Sodium ditridecyl sulfosuccinate is primarily used in cosmetic and personal care products. Its ability to function as both a cleansing agent and foam booster makes it particularly suitable for shampoos and other cleansing formulations. The compound enhances the commercial appeal of detergent products through its foaming properties while contributing to their cleansing efficacy.

Comparison with Related Compounds

Dialkyl Sulfosuccinate Family

Sodium ditridecyl sulfosuccinate belongs to a larger family of dialkyl sulfosuccinate salts that vary in their alkyl chain length and counterions. The table below illustrates various members of this family and their functions:

Ingredient; CAS Number	Definition	Function
Diethylhexyl sodium sulfosuccinate; 577-11-7	The sodium salt of the diester of 2-ethylhexyl alcohol and sulfosuccinic acid	Surfactant—cleansing agent, hydrotrope
Ammonium dinonyl sulfosuccinate; 27501-55-9	The ammonium salt of a nonyl alcohol diester of sulfosuccinic acid	Surfactant—cleansing agent
Diamyl sodium sulfosuccinate; 922-80-5	The sodium salt of the diester of amyl alcohol and sulfosuccinic acid	Surfactant—hydrotrope
Dicapryl sodium sulfosuccinate; 1639-66-3	The sodium salt of the diester of a capryl alcohol and sulfosuccinic acid	Surfactant—hydrotrope
Diheptyl sodium sulfosuccinate; 4680-44-8	The sodium salt of the diester of an heptyl alcohol and sulfosuccinic acid	Surfactant—hydrotrope
Dihexyl sodium sulfosuccinate; 6001-97-4	The sodium salt of the diester of 1-methylamyl alcohol and sulfosuccinic acid	Surfactant—hydrotrope
Diisobutyl sodium sulfosuccinate; 127-39-9	The sodium salt of the diester of an isobutyl alcohol and sulfosuccinic acid	Surfactant—hydrotrope
Ditridecyl sodium sulfosuccinate; 2673-22-5	The sodium salt of the diester of a tridecyl alcohol and sulfosuccinic acid	Surfactant—cleansing agent, foam booster, hydrotrope

Structural Variations and Effects

The length of the alkyl chains in dialkyl sulfosuccinates significantly affects their properties and applications. Sodium ditridecyl sulfosuccinate, with its relatively long tridecyl chains (C₁₃), exhibits different solubility and surfactant characteristics compared to shorter-chain analogs like diamyl or dihexyl sulfosuccinates. The tridecyl chains provide stronger interactions with hydrophobic substances while maintaining water solubility through the sulfonate group, making this compound particularly effective for specific applications in personal care products.

Manufacturing and Production

Synthesis Methods

The synthesis of sodium ditridecyl sulfosuccinate typically involves the reaction of maleic anhydride with tridecyl alcohol to form a diester, followed by sulfonation and neutralization with sodium hydroxide to form the sodium salt. This multi-step process results in the formation of the dialkyl ester of sulfosuccinic acid with sodium as the counterion.

Production Considerations

The production of dialkyl sulfosuccinates generally takes place in closed systems that are opened only for the addition of reactants. This approach helps minimize exposure to reactive intermediates and ensures product purity. Quality control typically includes monitoring for potential impurities such as unreacted starting materials and by-products.